Cas no 1805421-70-8 (5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805421-70-8
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4873719
• Update Time: 2025-05-23

5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-6-4(1-12)2-13-7(8(10)11)5(6)3-14/h2-3,8H,1,12H2
• InChI Key： SWHMKULNEMASMV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C(F)F)=NC=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.5
• Topological Polar Surface Area: 56

Additional information on 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde

5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805421-70-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and material science. This compound is characterized by its unique pyridine ring structure, which serves as a versatile platform for functionalization and modification. The presence of multiple substituents, including an aminomethyl group, a chlorine atom, and a difluoromethyl group, along with the aldehyde functionality, makes this molecule highly reactive and customizable for diverse applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery, agrochemicals, and advanced materials. The pyridine ring structure is particularly valuable due to its aromatic stability and ability to participate in various chemical transformations, making it a cornerstone in heterocyclic chemistry.

One of the most promising applications of 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can be readily converted into potent inhibitors of key enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have shown that derivatives of this compound exhibit remarkable activity against cancer cell lines, highlighting its potential as a lead compound in oncology drug development.

In addition to its role in pharmaceuticals, this compound has also garnered attention in the field of agrochemistry. Its ability to act as a precursor for herbicides and insecticides has been extensively explored. The difluoromethyl group imparts unique electronic properties to the molecule, enhancing its stability and bioavailability when used in agricultural settings. Recent field trials have confirmed its efficacy in controlling pests and weeds without adverse environmental impacts, making it a sustainable option for modern agriculture.

The structural versatility of 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde extends to its application in materials science. By incorporating this compound into polymer systems, scientists have developed advanced materials with tailored properties such as enhanced conductivity and mechanical strength. For example, researchers have successfully synthesized conductive polymers using this compound as a building block, paving the way for innovations in electronics and energy storage technologies.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological footprint. Green chemistry principles have been integrated into its production processes, ensuring efficient resource utilization and reduced waste generation. This commitment to sustainability aligns with global efforts to promote eco-friendly chemical practices across industries.

In conclusion, 5-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805421-70-8) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic and applied chemistry, positions it as a key player in driving innovation and addressing pressing challenges in medicine, agriculture, and materials science.